Cas no 102014-92-6 (1-methylpropyl pyridine-3-carboxylate)

• Product Name: 1-methylpropyl pyridine-3-carboxylate
• CAS No: 102014-92-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1131206
• PubChem ID: 3252326
• Update Time: 2025-04-20

1-methylpropyl pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-methylpropyl pyridine-3-carboxylate
• 3-pyridinecarboxylic acid, 1-methylpropyl ester
• sec-Butyl nicotinate
• SCHEMBL13767683
• DTXSID501030174
• 102014-92-6

• Inchi： 1S/C10H13NO2/c1-3-8(2)13-10(12)9-5-4-6-11-7-9/h4-8H,3H2,1-2H3
• InChI Key： IUGYUAKMTHUQCC-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=CC=1)=O)C(C)CC

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19